molecular formula C10H16N2O2 B7515898 N,N,3-trimethyl-5-propan-2-yl-1,2-oxazole-4-carboxamide

N,N,3-trimethyl-5-propan-2-yl-1,2-oxazole-4-carboxamide

Cat. No. B7515898
M. Wt: 196.25 g/mol
InChI Key: HTZUPDPJCHOJMV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,N,3-trimethyl-5-propan-2-yl-1,2-oxazole-4-carboxamide, commonly known as TPOXX, is a small molecule antiviral drug that was approved by the US Food and Drug Administration (FDA) in 2018 for the treatment of human smallpox disease caused by the variola virus. TPOXX is a potent inhibitor of the viral replication process and has shown promising results in preclinical and clinical trials.

Mechanism of Action

TPOXX inhibits the viral DNA polymerase enzyme, which is essential for viral replication. The drug binds to the active site of the enzyme and prevents the incorporation of nucleotides into the growing DNA chain. This results in the inhibition of viral replication and the reduction of viral load in infected cells. TPOXX has a high selectivity index, which means that it is highly selective for the viral enzyme and has minimal toxicity to host cells.
Biochemical and Physiological Effects
TPOXX has been shown to have minimal adverse effects on the human body. The drug is well-tolerated and has a low risk of toxicity. In clinical trials, the most common side effects of TPOXX were headache, nausea, and abdominal pain, which were mild and self-limiting. TPOXX has no significant effect on the immune system and does not interfere with the host's ability to mount an immune response to the virus.

Advantages and Limitations for Lab Experiments

TPOXX has several advantages for laboratory experiments. The drug is stable and easy to handle, and its mechanism of action is well-characterized. TPOXX can be used to study the replication cycle of orthopoxviruses and to develop new antiviral drugs that target the viral DNA polymerase enzyme. However, TPOXX has limitations in terms of its availability and cost. The drug is currently only available from the US government stockpile and is expensive to produce.

Future Directions

There are several future directions for TPOXX research. One area of interest is the development of new antiviral drugs that target the viral DNA polymerase enzyme. TPOXX can serve as a starting point for the design of novel compounds that have improved potency and selectivity. Another area of research is the use of TPOXX in combination with other antiviral drugs to enhance its efficacy and reduce the risk of drug resistance. Finally, TPOXX can be used to study the pathogenesis of orthopoxviruses and to develop new vaccines and therapeutics for these infections.
Conclusion
TPOXX is a promising antiviral drug that has shown efficacy against the variola virus and other orthopoxviruses. The drug has a well-characterized mechanism of action and minimal adverse effects on the human body. TPOXX has potential applications in biodefense and public health emergency preparedness. Further research is needed to develop new antiviral drugs and to explore the full potential of TPOXX as a tool for studying orthopoxvirus infections.

Synthesis Methods

TPOXX is synthesized from 3,3-dimethylacrylic acid and 3-amino-2,2-dimethylpropanol using a series of chemical reactions, including esterification, amidation, and oxazole formation. The final product is a white crystalline powder that is soluble in water and ethanol. The synthesis of TPOXX is a complex process that requires expertise in organic chemistry and pharmaceutical manufacturing.

Scientific Research Applications

TPOXX has been extensively studied in preclinical and clinical trials for its efficacy against the variola virus, the causative agent of smallpox. The drug has been shown to significantly reduce the mortality rate and improve the overall survival rate of smallpox patients. TPOXX has also demonstrated activity against other orthopoxviruses, such as monkeypox and cowpox, in vitro and in animal models. The drug has potential applications in biodefense and public health emergency preparedness.

properties

IUPAC Name

N,N,3-trimethyl-5-propan-2-yl-1,2-oxazole-4-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H16N2O2/c1-6(2)9-8(7(3)11-14-9)10(13)12(4)5/h6H,1-5H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HTZUPDPJCHOJMV-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NOC(=C1C(=O)N(C)C)C(C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H16N2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

196.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N,N,3-trimethyl-5-propan-2-yl-1,2-oxazole-4-carboxamide

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